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Abstract

Trimethylammonium nitrate, a quaternary ammonium salt, is a compound of interest in
various chemical and industrial applications. This document provides a comprehensive
overview of its discovery, history, physicochemical properties, and synthesis. Detailed
experimental protocols and data are presented to serve as a valuable resource for researchers
and professionals in the field.

Introduction

Trimethylammonium nitrate, with the chemical formula C3sH10N20s3, is the salt formed from
the neutralization of the tertiary amine, trimethylamine, and nitric acid.[1][2] While not as
historically prominent as some of its relatives like methylammonium nitrate, which was utilized
as an explosive ingredient during World War II, trimethylammonium nitrate holds its own
significance in the broader landscape of ammonium nitrate compounds.[3] Its properties and
synthesis are rooted in the fundamental principles of acid-base chemistry and amine reactions.
This guide will delve into the technical details of this compound, providing a foundational
understanding for its application in research and development.

Physicochemical Properties
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A summary of the key physicochemical properties of Trimethylammonium nitrate is presented

in Table 1. This data is crucial for handling, storage, and application of the compound in a

laboratory or industrial setting.

Table 1: Physicochemical Properties of Trimethylammonium Nitrate

Property Value Source
IUPAC Name trimethylazanium;nitrate [1114]
CAS Number 25238-43-1 [11[5]
Molecular Formula C3H10N203 [1][5]

Molecular Weight 122.124 g/mol [5]
Exact Mass 122.06914219 Da [1][5]
Boiling Point 2.8°C at 760 mmHg [5]
Hydrogen Bond Donor Count 1 [5]
Hydrogen Bond Acceptor

C)c;untg p 3 )
Rotatable Bond Count 0 [5]
Heavy Atom Count 8 [5]
Complexity 26.8 [1][5]

Canonical SMILES

C--INVALID-LINK--C..--
INVALID-LINK--([O-])[O-]

[4]115]

Historical Context and Discovery

The precise date and discoverer of trimethylammonium nitrate are not well-documented in

readily available historical records. Its discovery is intrinsically linked to the broader history of

amine chemistry and the study of their reactions with acids. The synthesis of trimethylamine

itself was a significant step, with industrial production methods being developed over time.[6][7]

The reaction of tertiary amines with acids to form salts is a fundamental concept in organic
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chemistry.[8][9] It is therefore likely that trimethylammonium nitrate was first synthesized and
characterized as part of systematic studies on the properties and reactions of trimethylamine.

While its sibling compound, methylammonium nitrate, has a more noted history due to its use in
explosives, trimethylammonium nitrate and its derivatives, such as tetramethylammonium
nitrate, are also subjects of research in energetic materials and other fields.[3][10]

Synthesis of Trimethylammonium Nitrate

The primary and most direct method for the synthesis of trimethylammonium nitrate is the
acid-base neutralization reaction between trimethylamine and nitric acid.[5] This reaction is
typically carried out in an aqueous solution and is known to proceed with a high yield.

Experimental Protocol: Synthesis via Neutralization

This protocol describes the laboratory-scale synthesis of trimethylammonium nitrate from
trimethylamine and nitric acid.

Materials:

e Trimethylamine (aqueous solution, e.g., 40%)
 Nitric acid (concentrated, e.g., 70%)

e Deionized water

e Ice bath

e Magnetic stirrer and stir bar

e pH meter or pH indicator strips

» Rotary evaporator

o Crystallization dish

e Vacuum oven

Procedure:
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e Preparation of Reactant Solution: In a fume hood, carefully dilute a known molar amount of
trimethylamine solution with deionized water in a beaker. Place the beaker in an ice bath on
a magnetic stirrer and begin gentle stirring.

o Acid Addition: Slowly add a stoichiometric equivalent of concentrated nitric acid dropwise to
the stirring trimethylamine solution. The reaction is exothermic, and the ice bath is crucial for
temperature control.

o Neutralization: Monitor the pH of the solution continuously. Continue adding nitric acid until
the solution reaches a neutral pH (approximately 7.0).

o Solvent Removal: Once neutralized, remove the beaker from the ice bath. Transfer the
solution to a round-bottom flask and remove the water using a rotary evaporator under
reduced pressure.

o Crystallization and Drying: Transfer the resulting concentrated solution or solid to a
crystallization dish. Dry the product under vacuum at a slightly elevated temperature to
obtain the final crystalline trimethylammonium nitrate. A reported yield for this synthesis in
water is 90.1%.[5]

Logical Relationships in Synthesis

The synthesis of trimethylammonium nitrate is a straightforward acid-base reaction. The
logical flow of this process can be visualized as follows.
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Caption: Workflow for the synthesis of Trimethylammonium Nitrate.

Conclusion

Trimethylammonium nitrate, while not having a storied history of discovery, is a
fundamentally important quaternary ammonium salt. Its synthesis is a classic example of an
acid-base neutralization reaction, and its well-characterized physicochemical properties make it
a useful compound for various applications. This guide provides the essential technical
information for its synthesis and handling, serving as a valuable resource for the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13748938#discovery-and-history-of-
trimethylammonium-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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